Uncatalysed diaryldiazo cyclopropanations on bicyclic lactams: access to annulated prolines†
Organic & Biomolecular Chemistry Pub Date: 2015-05-05 DOI: 10.1039/C5OB00648A
Abstract
The uncatalysed cycloaddition of substituted diaryldiazo compounds onto bicyclic unsaturated lactams derived from pyroglutamic acid efficiently leads to highly functionalised azatricyclononanes. The products are readily elaborated to deprotected pyroglutamate derivatives, providing rapid access to conformationally constrained amino acids and their analogues. Preliminary assessment of antibacterial activity against one Gram positive and one Gram negative organism indicated high levels of efficacy in some cases.
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 7228-52-6
